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Compound of Interest

Compound Name: Probarbital sodium

Cat. No.: B229522 Get Quote

Technical Support Center: Probarbital Sodium
Disclaimer: A specific Safety Data Sheet (SDS) for Probarbital sodium was not readily

available. The following information is based on data for closely related barbiturates, namely

Phenobarbital sodium and Barbital sodium. It is imperative to handle Probarbital sodium with

the utmost care and to treat it as having a similar hazard profile. Always consult your

institution's safety officer and the most current safety data for related compounds before

handling.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Probarbital sodium?

A1: Based on data for similar barbiturates, Probarbital sodium is expected to be harmful if

swallowed or inhaled.[1][2] It may cause central nervous system depression, with symptoms

ranging from dizziness and drowsiness to unconsciousness and respiratory failure in advanced

stages.[1] It may also cause skin and respiratory tract irritation.[1] Chronic exposure may lead

to effects similar to acute exposure, and there is a potential for addiction.[1] Some related

compounds are suspected of causing cancer.[2][3]

Q2: What personal protective equipment (PPE) is required when handling Probarbital
sodium?

A2: To ensure safety, a comprehensive PPE protocol should be followed. This includes:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b229522?utm_src=pdf-interest
https://www.benchchem.com/product/b229522?utm_src=pdf-body
https://www.benchchem.com/product/b229522?utm_src=pdf-body
https://www.benchchem.com/product/b229522?utm_src=pdf-body
https://www.benchchem.com/product/b229522?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/60050.pdf
https://www.chemicalbook.com/msds/phenobarbital-sodium.pdf
https://pim-resources.coleparmer.com/sds/60050.pdf
https://pim-resources.coleparmer.com/sds/60050.pdf
https://pim-resources.coleparmer.com/sds/60050.pdf
https://www.chemicalbook.com/msds/phenobarbital-sodium.pdf
https://www.haenseler.ch/userdata/custom_files/security_sheet/06712800_EN.pdf
https://www.benchchem.com/product/b229522?utm_src=pdf-body
https://www.benchchem.com/product/b229522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b229522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Wear tightly fitting safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves are mandatory.[2][4]

Body Protection: A lab coat or other protective clothing should be worn.[2][4]

Respiratory Protection: If there is a risk of inhalation (e.g., when handling the powder), use a

NIOSH-approved respirator.[4]

Q3: How should I store Probarbital sodium?

A3: Probarbital sodium should be stored in a cool, dry, and well-ventilated area.[1][2] Keep

the container tightly closed and store it away from incompatible substances such as oxidizing

agents.[5]

Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Avoid creating

dust.[2] For small spills, carefully sweep up the material and place it in a suitable, closed

container for disposal.[5] For larger spills, prevent the material from entering drains or

waterways.[2] Wear appropriate PPE during cleanup.

Q5: How do I properly dispose of Probarbital sodium waste?

A5: Dispose of Probarbital sodium in accordance with all local, state, and federal regulations.

It should be treated as hazardous waste and disposed of through a licensed waste disposal

company. Do not allow it to enter the environment.[3]

Troubleshooting Guides
Problem: The Probarbital sodium powder is not dissolving completely.

Possible Cause: The solvent may not be appropriate, or the concentration may be too high.

Solution: According to data for related compounds, Amobarbital Sodium is soluble in water.

[6] Try agitating the solution gently or warming it slightly if the compound's stability allows.

Verify the solubility of Probarbital sodium in your chosen solvent from a reliable source.
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Problem: I feel dizzy and lightheaded after handling the powder.

Possible Cause: You may have inhaled some of the powder.

Solution: Immediately move to an area with fresh air. If symptoms persist or worsen, seek

immediate medical attention.[1] Review your handling procedures to ensure you are using

adequate respiratory protection and that your work is being conducted in a well-ventilated

area or a fume hood.

Quantitative Data Summary
Property Data (for related compounds)

Acute Toxicity (Oral)

Harmful if swallowed.[1][5] Phenobarbital

sodium is classified as Acute Toxicity Category

3.[2][3]

Hazards

May cause central nervous system depression,

skin and respiratory irritation, and is potentially

addictive.[1] Suspected of causing cancer.[2][3]

Incompatible Materials Oxidizing agents.[5]

Experimental Protocols
Protocol for Safe Handling of Probarbital Sodium
Powder

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[1] Put on all required PPE, including safety goggles, chemical-resistant gloves,

and a lab coat.

Weighing: To minimize dust generation, weigh the powder carefully.[1] Use a micro-spatula

to transfer the powder.

Solubilization: If preparing a solution, add the powder to the solvent slowly while stirring to

prevent clumping and splashing.
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Cleanup: After handling, decontaminate all surfaces and equipment that came into contact

with the powder. Wash your hands thoroughly.[5]

Protocol for Disposal of Probarbital Sodium Waste
Segregation: All waste containing Probarbital sodium (e.g., unused powder, contaminated

lab supplies) must be segregated into a clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name "Probarbital sodium."

Storage: Store the waste container in a designated, secure area away from incompatible

materials.

Disposal: Arrange for a licensed hazardous waste disposal company to collect and dispose

of the waste in accordance with all applicable regulations.
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Caption: Workflow for the safe handling and disposal of Probarbital sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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